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Compound of Interest

Compound Name: (Rac)-Paclobutrazol-15N3

Cat. No.: B12403533

(Rac)-Paclobutrazol-15N3: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
mechanism of action of (Rac)-Paclobutrazol-15N3. It includes detailed experimental protocols
for its analysis and visualizations of its biological pathway and analytical workflow. (Rac)-
Paclobutrazol-15N3 is the isotopically labeled form of Paclobutrazol, a triazole-based plant
growth retardant and fungicide.[1][2][3][4][5] The incorporation of three heavy nitrogen-15
atoms makes it an ideal internal standard for quantitative analysis in various matrices.[3][4][5]

Chemical Structure and Properties

Paclobutrazol possesses two chiral centers, resulting in four stereoisomers.[6] The commercial
product is a racemic mixture of the (2RS,3RS) enantiomers, as this pair exhibits both plant
growth regulatory and fungicidal activities.[7] The (2S,3S) isomer is primarily responsible for the
growth-regulating properties by inhibiting gibberellin biosynthesis, while the (2R,3R) isomer
provides the fungicidal action.[2][7]

(Rac)-Paclobutrazol-15N3 shares the same fundamental structure as its unlabeled
counterpart, with the substitution of three 1*N atoms for 1>N atoms within the triazole ring.

Table 1: Chemical Identifiers and Properties of Paclobutrazol and (Rac)-Paclobutrazol-15N3
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(Rac)- (Rac)-
Property Reference(s)
Paclobutrazol Paclobutrazol-15N3
(2RS,3RS)-1-(4-
(2RS,3RS)-1-(4-
chlorophenyl)-4,4-
chlorophenyl)-4,4- _
IUPAC Name ) dimethyl-2-(1H-1,2,4- [61[71[8]
dimethyl-2-(1H-1,2,4- _
) [15N3]triazol-1-
triazol-1-yl)pentan-3-ol
yl)pentan-3-ol
Molecular Formula C15H20CINsO C15H20CI*>Ns0O [81[9][10]
Molecular Weight 293.79 g/mol ~296.79 g/mol [819]
CAS Number 76738-62-0 2642083-16-5 [9][10]
Physical State Crystalline solid Not specified
Melting Point 165°C-166°C Not specified [7]
Water Solubility 35 mg/L Not specified [7]
Density 1.22 g/mL Not specified [7]

Mechanism of Action: Inhibition of Gibberellin

Biosynthesis

Paclobutrazol's primary mode of action is the inhibition of the plant hormone gibberellin (GA)
biosynthesis.[1][2][11][12] Specifically, the (2S,3S) isomer of Paclobutrazol targets and inhibits
ent-kaurene oxidase, a cytochrome P450 monooxygenase enzyme.[1][2][7] This enzyme is

critical for catalyzing the oxidation of ent-kaurene to ent-kaurenoic acid, a key step in the GA
biosynthetic pathway.[2][7][13]

The inhibition of this step leads to:

e Reduced levels of active gibberellins (GAs), which are responsible for stem elongation.[13]

[14] This results in a dwarfing effect, producing shorter, sturdier stems and reducing the risk

of lodging in crops.[1][2][11]
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o Accumulation of Geranylgeranyl pyrophosphate (GGPP), the precursor to ent-kaurene.[1][7]
This accumulated GGPP can be diverted into other biosynthetic pathways, leading to
increased production of abscisic acid (ABA) and the phytol group of chlorophyll.[1][7] The
increase in ABA can improve the plant's tolerance to drought stress.[1][2]

e Modulation of other phytohormones, including an increase in cytokinins and auxins, and a
decrease in ethylene production.[2][7][15]

Gibberellin Bi is Inhibition by P.

Physiological Effects
Abscisic Acid (ABA)
Diverted Pathway — ncreased Drought
Tol

Gibberellin Biosynthesis Pathway

cps /K ent-Kaurene
ent-Kaurene se

(Rac)-Paclobutrazol

Click to download full resolution via product page

Caption: Inhibition of ent-kaurene oxidase by Paclobutrazol blocks gibberellin production.

Experimental Protocols: Analysis of Paclobutrazol

The quantification of Paclobutrazol residues in environmental and biological samples is crucial
for regulatory and research purposes. (Rac)-Paclobutrazol-15N3 serves as an excellent
internal standard in these analyses, particularly for mass spectrometry-based methods, due to
its chemical similarity and mass difference from the native analyte.
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Sample Preparation: Low-Temperature Partition
Extraction

This method is effective for extracting Paclobutrazol from complex matrices like soil and potato.
[16]

¢ Objective: To extract Paclobutrazol from the sample matrix while minimizing co-extractives.
e Procedure:

o Weigh 10 g of a homogenized soil sample (or 25 g for potato) into a 100 mL centrifuge
tube.[16]

o Add 50 mL of acetonitrile to the tube.[16]

o Fortify the sample with a known concentration of (Rac)-Paclobutrazol-15N3 internal
standard solution.

o Extract the sample using an ultrasonic bath for 10 minutes.[16]
o Centrifuge the tube at 3000 g for 5 minutes to separate the solid and liquid phases.[16]

o Place the centrifuge tube in a freezer at -20°C for at least 10 minutes. This low-
temperature step freezes the aqueous layer and residual lipids, allowing for easy
separation of the acetonitrile supernatant.[16]

o Decant the acetonitrile supernatant.

o Filter an aliquot of the supernatant through a 0.2 um membrane filter prior to instrumental
analysis.[16]

Instrumental Analysis: UHPLC-MS/MS

Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry
(UHPLC-MS/MS) provides high sensitivity and selectivity for the detection of Paclobutrazol.[16]

Table 2: UHPLC-MS/MS Instrumental Parameters
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Parameter Condition Reference(s)
UHPLC system coupled to a

Instrument triple quadrupole mass [16]
spectrometer
Reversed-Phase C18 (e.g., 2.1

Column mm x 50 mm, 1.7 ym particle [16][17]
size)
A: Water with 0.1% Formic

Mobile Phase AcidB: Acetonitrile with 0.1% [18]
Formic Acid

Flow Rate 0.3 mL/min

Injection Volume 5L

lonization Mode

Electrospray lonization (ESI),

Positive

Paclobutrazol: Precursor lon >

Product lonsPaclobutrazol-

MS/MS Transitions
15N3: Precursor lon > Product
lons
) Multiple Reaction Monitoring
Detection

(MRM)

Note: Specific MS/MS transitions must be optimized for the instrument in use.

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4584097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4584097/
https://ppqs.gov.in/sites/default/files/paclobutrazole_0.pdf
https://sielc.com/hplc-separation-of-growth-regulators-on-newcrom-a-column
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Paclobutrazol Residue Analysis

Sample Preparation

1. Sample Collection
(e.g., Soil, Potato)

2. Homogenization

3. Fortification with
(Rac)-Paclobutrazol-15N3

4. Acetonitrile Extraction
(Ultrasonication)

5. Low-Temperature
Partitioning (-20°C)

6. Filtration (0.2 pm)

Instrumental Analysis

7. UHPLC-MS/MS Analysis

8. Data Acquisition (MRM)

Quantification

9. Quantification using
Internal Standard Calibration

;

10. Final Report

Click to download full resolution via product page

Caption: Analytical workflow for Paclobutrazol residue analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(Rac)-Paclobutrazol-15N3 chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403533#rac-paclobutrazol-15n3-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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